An In-depth Technical Guide on the Core Mechanism of Action of Caloxetate Trisodium as a Chelating Agent
An In-depth Technical Guide on the Core Mechanism of Action of Caloxetate Trisodium as a Chelating Agent
For Researchers, Scientists, and Drug Development Professionals
Introduction
Caloxetate trisodium (CAS Registry Number: 207230-20-4) is a complex organic molecule that functions as a chelating agent.[1][2] It is structurally a derivative of amino acids and carboxylic acids.[1] With a molecular formula of C23H28CaN3Na3O11 and a molecular weight of approximately 631.53 g/mol , its intricate structure, featuring multiple nitrogen and oxygen donor atoms, allows for the effective coordination of metal ions.[3][4][5]
This technical guide will delve into the core mechanism of action of caloxetate trisodium as a chelating agent, present its known physicochemical properties, and provide detailed experimental protocols for the determination of its metal ion binding affinities.
Physicochemical Properties
A summary of the key physicochemical properties of caloxetate trisodium is provided in the table below.
| Property | Value | Source |
| CAS Registry Number | 207230-20-4 | [4][5] |
| Molecular Formula | C23H28CaN3Na3O11 | [3][4][5] |
| Molecular Weight | 631.53 g/mol | [4][5] |
| IUPAC Name | calcium;trisodium;2-[[(2S)-2-[bis(carboxylatomethyl)amino]-3-(4-ethoxyphenyl)propyl]-[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate | [3] |
| Appearance | White to off-white solid | General knowledge |
| Solubility | Soluble in water | [1] |
Core Mechanism of Action as a Chelating Agent
The primary mechanism of action of caloxetate trisodium is its ability to form stable, water-soluble complexes with metal ions through a process known as chelation.[1] This process involves the formation of multiple coordinate bonds between the metal ion and the donor atoms within the caloxetate molecule.
The caloxetate ligand possesses several functional groups, including amine and carboxylate moieties, which act as Lewis bases, donating lone pairs of electrons to a central metal ion, which acts as a Lewis acid. The formation of a ring-like structure between the ligand and the metal ion, known as a chelate ring, significantly enhances the stability of the resulting complex compared to complexes formed with monodentate ligands. This enhanced stability is known as the chelate effect .
The general chelation reaction can be represented as:
Mⁿ⁺ + L³⁻ ⇌ [ML]⁽ⁿ⁻³⁾⁺
Where:
-
Mⁿ⁺ is a metal ion with a positive charge of n.
-
L³⁻ represents the caloxetate trisodium ligand with a net charge of -3 (in its fully deprotonated form).
-
[ML]⁽ⁿ⁻³⁾⁺ is the resulting metal-ligand complex.
Caloxetate trisodium is known to form stable complexes with divalent cations such as calcium (Ca²⁺) and magnesium (Mg²⁺).[1] Its application as an excipient in the MRI contrast agent gadoxetate disodium (Primovist®/Eovist®) is to chelate any free gadolinium ions, which are toxic in their uncomplexed state, thereby increasing the safety profile of the contrast agent.[2][6][7][8][9]
The following diagram illustrates the general principle of chelation by a multidentate ligand like caloxetate.
Caption: General mechanism of metal ion chelation by caloxetate trisodium.
Quantitative Data on Metal Chelation
As of the date of this document, specific experimentally determined stability constants (log K) for caloxetate trisodium with various metal ions are not publicly available in peer-reviewed literature or patents. The determination of these constants is crucial for a comprehensive understanding of its chelating efficacy and selectivity. The following sections outline the standard experimental protocols that can be employed to obtain this vital quantitative data.
Experimental Protocols for Characterizing Chelating Properties
The following are detailed methodologies for key experiments to determine the stability constants and characterize the chelating properties of caloxetate trisodium.
Potentiometric Titration for Determination of Stability Constants
Potentiometric titration is a highly accurate method for determining the stability constants of metal-ligand complexes in solution.
Objective: To determine the stepwise and overall stability constants (log K and log β) of caloxetate trisodium with various divalent and trivalent metal ions (e.g., Ca²⁺, Mg²⁺, Zn²⁺, Cu²⁺, Fe³⁺).
Materials:
-
Caloxetate trisodium
-
High-purity salts of the metal ions of interest (e.g., CaCl₂, MgCl₂, Zn(NO₃)₂, Cu(NO₃)₂, Fe(NO₃)₃)
-
Standardized solution of a strong base (e.g., 0.1 M NaOH, carbonate-free)
-
Standardized solution of a strong acid (e.g., 0.1 M HCl)
-
Inert salt for maintaining constant ionic strength (e.g., KNO₃ or KCl)
-
High-purity deionized water
-
pH meter with a glass electrode, calibrated with standard buffer solutions
-
Autotitrator or precision burette
-
Thermostated reaction vessel
Methodology:
-
Solution Preparation:
-
Prepare a stock solution of caloxetate trisodium of known concentration (e.g., 1 mM).
-
Prepare stock solutions of the metal salts of known concentrations (e.g., 10 mM).
-
Prepare a solution of a strong acid of known concentration (e.g., 2 mM HCl).
-
Prepare a solution of the inert salt to maintain a constant ionic strength (e.g., 0.1 M KNO₃).
-
-
Titration Procedure:
-
In the thermostated reaction vessel, place a known volume (e.g., 50 mL) of a solution containing the caloxetate trisodium, the metal ion, and the strong acid in the inert salt solution. A typical starting solution would be 0.5 mM caloxetate trisodium, 0.5 mM metal ion, and 2 mM HCl in 0.1 M KNO₃.
-
Titrate this solution with the standardized strong base (e.g., 0.1 M NaOH).
-
Record the pH of the solution after each addition of the titrant.
-
Perform control titrations of:
-
The strong acid in the inert salt solution.
-
The strong acid and caloxetate trisodium in the inert salt solution (to determine the protonation constants of the ligand).
-
-
-
Data Analysis:
-
Plot the pH versus the volume of titrant added for all titrations.
-
From the control titrations, determine the protonation constants (pKa values) of caloxetate trisodium.
-
Using the titration data for the metal-ligand system and the predetermined protonation constants, calculate the stepwise and overall stability constants using specialized software such as HYPERQUAD or BEST7.
-
The following workflow diagram illustrates the potentiometric titration process.
Caption: Workflow for determining stability constants via potentiometric titration.
Spectrophotometric Methods
Spectrophotometry can be used to determine stability constants if the formation of the metal-ligand complex results in a change in the absorbance spectrum.
Objective: To determine the stoichiometry and stability constant of metal-caloxetate complexes.
Materials:
-
Caloxetate trisodium
-
Metal salts of interest
-
Buffer solutions to maintain constant pH
-
UV-Vis spectrophotometer
-
Cuvettes
Methodology (Job's Method of Continuous Variation):
-
Solution Preparation:
-
Prepare equimolar stock solutions of caloxetate trisodium and the metal ion.
-
Prepare a series of solutions with a constant total molar concentration but varying mole fractions of the metal and ligand. The total volume of each solution should be the same.
-
-
Spectrophotometric Measurement:
-
Measure the absorbance of each solution at the wavelength of maximum absorbance (λ_max) of the complex.
-
-
Data Analysis:
-
Plot the absorbance versus the mole fraction of the ligand.
-
The stoichiometry of the complex is determined from the mole fraction at which the maximum absorbance is observed.
-
The stability constant can be calculated from the absorbance data.
-
Isothermal Titration Calorimetry (ITC)
ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of the binding affinity (Kₐ, the inverse of the dissociation constant Kₔ), enthalpy (ΔH), and stoichiometry (n) of the interaction in a single experiment.
Objective: To obtain a complete thermodynamic profile of the binding of metal ions to caloxetate trisodium.
Materials:
-
Caloxetate trisodium
-
Metal salts of interest
-
Buffer solution
-
Isothermal titration calorimeter
Methodology:
-
Sample Preparation:
-
Prepare a solution of caloxetate trisodium in the sample cell of the calorimeter.
-
Prepare a more concentrated solution of the metal salt in the injection syringe. Both solutions should be in the same buffer.
-
-
Titration:
-
Inject small aliquots of the metal salt solution into the caloxetate trisodium solution at constant temperature.
-
Measure the heat change after each injection.
-
-
Data Analysis:
-
Integrate the heat change peaks to obtain the heat released or absorbed per injection.
-
Plot the heat change per mole of injectant versus the molar ratio of metal to ligand.
-
Fit the data to a suitable binding model to determine Kₐ, ΔH, and n. The Gibbs free energy (ΔG) and entropy (ΔS) of binding can then be calculated using the equation: ΔG = -RTln(Kₐ) = ΔH - TΔS.
-
Signaling Pathways and Logical Relationships
The primary "pathway" for caloxetate trisodium's action as a chelating agent is a direct chemical interaction. The logical relationship is straightforward: the presence of free metal ions and caloxetate trisodium leads to the formation of a stable complex, thereby reducing the concentration of free, and potentially toxic, metal ions.
The following diagram illustrates the logical flow of caloxetate trisodium's action in a biological system.
Caption: Logical workflow of caloxetate trisodium in reducing metal ion toxicity.
Conclusion
Caloxetate trisodium is a potent chelating agent with a well-understood qualitative mechanism of action. Its ability to form stable complexes with metal ions is fundamental to its application in pharmaceutical formulations, particularly in enhancing the safety of gadolinium-based MRI contrast agents. While specific quantitative data on its binding affinities for various metal ions are not currently in the public domain, this technical guide provides the established experimental protocols necessary for researchers to determine these crucial parameters. A thorough understanding of the stability constants and thermodynamic profile of caloxetate trisodium's interactions with different metal ions will be invaluable for its future development and application in drug formulation and potentially in therapeutic chelation.
References
- 1. Buy Caloxetate trisodium (EVT-15531761) | 207230-20-4 [evitachem.com]
- 2. Caloxetate trisodium (207230-20-4) for sale [vulcanchem.com]
- 3. Caloxetate trisodium | C23H28CaN3Na3O11 | CID 71587636 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. medkoo.com [medkoo.com]
- 5. pharmaffiliates.com [pharmaffiliates.com]
- 6. WO2017093336A1 - Formulations comprising a combination of mri contrast agents - Google Patents [patents.google.com]
- 7. accessdata.fda.gov [accessdata.fda.gov]
- 8. WO2017093336A1 - Formulations comprising a combination of mri contrast agents - Google Patents [patents.google.com]
- 9. bayer.com [bayer.com]
